Cas no 552842-84-9 (N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• CAS No: 552842-84-9
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 6785519
• PubChem ID: 978026
• Update Time: 2025-06-08

N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 552842-84-9
• VS-07823
• CS-0367628
• AKOS000342073
• SR-01000275053-1
• N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• SR-01000275053
• STL293624
• BBL024360
• starbld0046998

• Inchi： 1S/C19H21NO4/c1-4-23-18-10-15(11-21)8-9-17(18)24-12-19(22)20-16-7-5-6-13(2)14(16)3/h5-11H,4,12H2,1-3H3,(H,20,22)
• InChI Key： OMEWTMPCPUWKCM-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=C(C)C=1C)=O)C1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide (CAS No. 552842-84-9)

N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide (CAS No. 552842-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This acetamide derivative features a combination of dimethylphenyl and ethoxy-formylphenoxy moieties, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's molecular structure includes a formyl group, which is pivotal for further chemical modifications, such as condensation reactions or Schiff base formation. This characteristic has led to its exploration in bioconjugation and material science, where functionalized acetamides are increasingly used. Recent studies highlight its role in developing fluorescent probes for cellular imaging, a hot topic in biomedical research. Users searching for "acetamide-based fluorescent tags" or "CAS 552842-84-9 applications" will find this compound relevant to their queries.

From a synthetic chemistry perspective, N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide is synthesized via etherification and amidation reactions, with yields optimized through green chemistry protocols. This aligns with the growing demand for eco-friendly synthesis methods, a frequently searched term in chemical databases. Its solubility in polar organic solvents like DMSO and ethanol makes it suitable for high-throughput screening assays, another area of high user interest.

In agrochemical contexts, derivatives of this compound have shown promise as plant growth regulators, addressing global concerns about food security and sustainable farming. Searches for "phenoxyacetamide herbicides" often lead to discussions about its structural analogs. The ethoxy group in its structure enhances bioavailability, a key consideration in formulation science—a trending topic in both academic and industrial forums.

Quality control of CAS 552842-84-9 typically involves HPLC and NMR spectroscopy, with purity standards exceeding 98% for research-grade material. This emphasis on analytical validation responds to frequent queries about "how to characterize acetamide derivatives" in online scientific communities. Storage recommendations (-20°C under inert atmosphere) reflect best practices for compound stability, a critical factor for laboratories worldwide.

Emerging applications in catalysis and polymer chemistry further expand the utility of this compound. Its formyl functionality enables participation in click chemistry reactions, a technique dominating recent literature on molecular engineering. These aspects make it a recurring subject in searches related to "multifunctional organic building blocks," demonstrating its cross-disciplinary relevance.

Regulatory status evaluations confirm that N-(2,3-dimethylphenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide is not classified under hazardous categories, though standard laboratory precautions apply. This information addresses common concerns about "safety profiles of research chemicals" while complying with platform guidelines. Patent analysis reveals increasing IP activity around related structures, particularly in biodegradable materials—a sector experiencing exponential growth.

The compound's structure-activity relationships continue to be investigated through computational chemistry approaches, including molecular docking studies. This responds to the surge in searches for "in silico drug design tools" and "AI-assisted molecular modeling." Such investigations often reference its hydrogen-bonding capacity and steric parameters, which influence binding affinities in biological systems.

In conclusion, 552842-84-9 represents a chemically intriguing scaffold with multifaceted applications. Its alignment with contemporary research priorities—from green chemistry to therapeutic development—ensures sustained scientific interest. The compound's synthetic accessibility and derivatization potential position it as a valuable asset in both academic and industrial settings, answering numerous user inquiries about next-generation chemical entities.